![molecular formula C16H20N4O3S B2433989 N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-(4-methylthiophene-2-carbonyl)piperidine-4-carboxamide CAS No. 1334371-96-8](/img/structure/B2433989.png)
N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-(4-methylthiophene-2-carbonyl)piperidine-4-carboxamide
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Description
N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-1-(4-methylthiophene-2-carbonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications
Molecular Interaction and Pharmacophore Models
The research on similar compounds, such as cannabinoid receptor antagonists, involves detailed molecular interaction studies. These studies provide insights into the conformational analysis, energetic stability, and development of unified pharmacophore models for receptor ligands. This research is crucial for understanding the binding interaction mechanisms and designing drugs with specific biological activities (J. Shim et al., 2002).
Photolysis and Chemical Transformation
Investigations into the photolysis of oxadiazoles reveal interesting chemical transformations, including the migration of phenyl groups and the generation of various intermediate compounds. This research contributes to the field of organic chemistry by elucidating reaction pathways and identifying new synthetic routes (J. H. Boyer & P. Frints, 1970).
Tubulin Inhibition for Antiproliferative Agents
Oxadiazole derivatives have been identified as a new chemical class of antiproliferative agents acting as tubulin inhibitors. This application is particularly relevant in the development of cancer therapeutics, where inhibiting tubulin can disrupt mitosis and cell division. Such research is pivotal for identifying novel anticancer agents and understanding their mechanism of action (M. Krasavin et al., 2014).
Synthesis and Biological Activity
The synthesis and biological activity study of oxadiazole derivatives encompass antimicrobial and antibacterial evaluations. Such research is fundamental for drug discovery, providing insights into the structural requirements for biological activity and paving the way for the development of new therapeutic agents (H. Khalid et al., 2016).
Predictions of Biological Activity
Research also includes the prediction of biological activity for synthesized compounds, which is crucial for early-stage drug discovery. This approach helps in identifying promising candidates for further development based on their predicted pharmacological profiles (Y. Kharchenko et al., 2008).
Properties
IUPAC Name |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-1-(4-methylthiophene-2-carbonyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-10-7-13(24-9-10)16(22)20-5-3-12(4-6-20)15(21)17-8-14-18-11(2)19-23-14/h7,9,12H,3-6,8H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHGBRKPOEADZDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)N2CCC(CC2)C(=O)NCC3=NC(=NO3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.